Cas no 98659-82-6 (2H-Imidazole-2-thione, 1-[3-(dimethylamino)propyl]-1,3-dihydro-)

• Product Name: 2H-Imidazole-2-thione, 1-[3-(dimethylamino)propyl]-1,3-dihydro-
• CAS No: 98659-82-6
• MF: C₈H₁₅N₃S
• MW: 185.289799928665
• CID: 750517
• PubChem ID: 29062800
• Update Time: 2025-04-19

2H-Imidazole-2-thione, 1-[3-(dimethylamino)propyl]-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione, 1-[3-(dimethylamino)propyl]-1,3-dihydro-
• 3-[3-(dimethylamino)propyl]-1H-imidazole-2-thione
• DTXSID10651921
• SCHEMBL17153793
• 1-[3-(Dimethylamino)propyl]-1,3-dihydro-2H-imidazole-2-thione
• 98659-82-6

• Inchi： 1S/C8H15N3S/c1-10(2)5-3-6-11-7-4-9-8(11)12/h4,7H,3,5-6H2,1-2H3,(H,9,12)
• InChI Key： YXPHXVFTRPKDBX-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1CCCN(C)C

Computed Properties

• Exact Mass: 185.09866866g/mol
• Monoisotopic Mass: 185.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.6Ų